Cas no 537667-33-7 (4-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol)

• Product Name: 4-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol
• CAS No: 537667-33-7
• MF: C₁₂H₁₀N₆O
• MW: 254.247400760651
• CID: 6604406
• PubChem ID: 135439802
• Update Time: 2024-01-03

4-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol
• (E)-4-((2-(9H-purin-6-yl)hydrazono)methyl)phenol
• Benzaldehyde, 4-hydroxy-, 2-(9H-purin-6-yl)hydrazone
• 4-[(E)-(1H-purin-6-ylhydrazono)methyl]phenol
• CHEMBL2002818
• SR-01000007342-1
• AKOS002326420
• 4-[(1E)-[2-(9H-PURIN-6-YL)HYDRAZIN-1-YLIDENE]METHYL]PHENOL
• SR-01000007342
• 537667-33-7
• F0578-0145
• 4-[(E)-(7H-purin-6-ylhydrazinylidene)methyl]phenol

• Inchi： 1S/C12H10N6O/c19-9-3-1-8(2-4-9)5-17-18-12-10-11(14-6-13-10)15-7-16-12/h1-7,19H,(H2,13,14,15,16,18)
• InChI Key： BGFMWJDEKXHWRD-UHFFFAOYSA-N
• SMILES： C(=NNC1=C2C(=NC=N1)NC=N2)C1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 254.09160896g/mol
• Monoisotopic Mass: 254.09160896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 99.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives